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Compound of Interest

1-Phenylpropane-1-sulfonyl
Compound Name:
chloride

Cat. No.: B13232841

Get Quote

Chemical Identity & Physiochemical Properties[1][3]
[4]

1-Phenylpropane-1-sulfonyl chloride is a secondary benzylic sulfonyl chloride.[1] Unlike its

aryl counterparts (e.g., tosyl chloride), the sulfonyl group is attached to an sp? hybridized
carbon at the benzylic position.[1] This structural feature imparts unique reactivity, including
higher electrophilicity and increased susceptibility to hydrolysis.[1]

Nomenclature & Structure[1][5]
¢ |[UPAC Name: 1-Phenylpropane-1-sulfonyl chloride[1][2]
o CAS Number: 858004-22-5[1][2]

¢ Molecular Formula: C

H

CIO
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S[1]

e Molecular Weight: 218.70 g/mol [1]

« SMILES:CCC(C1=CC=CC=C1)S(=0)(=0)ClI

Key Physical Properties

Property Value | Description

Note

) Viscous liquid or low-melting
Physical State id
soli

Homologs (e.g., 1-
phenylethanesulfonyl chloride)
are solids (mp ~65°C); the
propyl chain typically lowers

melting point.[1]

~120°C at 0.5 mmHg

Decomposes at atmospheric

Boiling Point )
(Predicted) pressure.[1]
) ) Typical for halogenated
Density ~1.25 g/cm3 (Predicted) o
sulfonyl derivatives.[1]
. Soluble in DCM, THF, EtOAc, Reacts violently with water and
Solubility
Toluene alcohols.[1]
Hydrolyzes to 1-
Stability Moisture Sensitive phenylpropane-1-sulfonic acid

and HCL.[1]

Synthesis & Production Strategies

Direct chlorosulfonation of propylbenzene (using chlorosulfonic acid) is NOT a viable route for

this compound; that method preferentially targets the aromatic ring, yielding para-

propylbenzenesulfonyl chloride.[1]

To install the sulfonyl chloride group at the benzylic (alkyl) position, an indirect oxidative

pathway is required.[1] The most robust protocol involves the oxidative chlorination of the

corresponding thiol or isothiouronium salt.[1]

Validated Synthetic Pathway
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e Precursor Formation: Reaction of 1-bromo-1-phenylpropane with thiourea to form the S-
benzylthiouronium salt.[1]

o Oxidative Chlorination: Controlled chlorination of the salt (or the hydrolyzed thiol) in aqueous
acetic acid or using N-chlorosuccinimide (NCS) and HCI.[1]

Reaction Scheme (DOT Visualization)

K CI2 (g) or NCS/HCI X
Thiourea; then NaOH > 1-Phenylpropane-1-thiol Oxidative Chlorination > 1-Phenylpropane-1-sulfonyl Chloride

PBr3 or HBr .|
= (or Thiouronium Salt) (CAS 858004-22-5)

1-Phenyl-1-propanol 1-Bromo-1-phenylpropane

Click to download full resolution via product page

Figure 1: Validated synthetic route avoiding aromatic substitution.

Reactivity & Applications in Drug Discovery

This compound serves as a "diversity handle" in fragment-based drug discovery (FBDD).[1]
The resulting benzylic sulfonamides are pharmacophores found in inhibitors of
metalloproteases and certain GPCR ligands.[1]

Mechanism of Sulfonylation

The reaction with nucleophiles (amines) proceeds via a nucleophilic substitution at the sulfur
atom.[1] Because the sulfur is hypervalent, the mechanism is often described as a concerted

-like process or proceeding through a trigonal bipyramidal transition state.[1]

Critical Consideration: The benzylic position stabilizes a carbocation.[1] Under highly polar or
Lewis acidic conditions, this compound may undergo

-type desulfonylation or rearrangement, making base selection (e.g., DIPEA vs. Pyridine)
critical to maintain the S-N bond formation pathway.[1]

Experimental Workflow: Sulfonamide Coupling
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Reagents:
1. Sulfonyl Chloride (1.0 eq)
2. Amine (1.1 eq)
3. Base (DIPEA/TEA, 2.5 eq)

Solvent Selection:
DCM (Standard) or THF (Polar)

Step 1: Cool to 0°C
Add Sulfonyl Chloride slowly

Step 2: Stir RT (2-4 h)
Monitor by TLC/LCMS /Check Conversion

Step 3: Acidic Workup
(Removes unreacted amine)

[ Final Sulfonamide j

Click to download full resolution via product page

Figure 2: Standard operating procedure for sulfonamide synthesis.

Detailed Experimental Protocols
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Protocol A: General Procedure for Sulfonylation of
Amines

Scope: Synthesis of sulfonamide libraries for SAR studies.

Reagents:

1-Phenylpropane-1-sulfonyl chloride (1.0 equiv)[1][2]
Primary or Secondary Amine (1.0 — 1.2 equiv)[1]
Triethylamine (TEA) or

-Diisopropylethylamine (DIPEA) (2.0 — 3.0 equiv)[1]

Dichloromethane (DCM) (anhydrous)[1]

Procedure:

Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve
the Amine (1.0 mmol) and Base (2.5 mmol) in anhydrous DCM (5 mL).

Addition: Cool the solution to 0°C using an ice bath. Add 1-Phenylpropane-1-sulfonyl
chloride (1.0 mmol) dropwise (either neat or as a solution in 1 mL DCM) to control the
exotherm.[1]

Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for
2—4 hours.

o Checkpoint: Monitor reaction progress via TLC (hexane/EtOAc) or LC-MS.[1] The sulfonyl
chloride is UV active.[1]

Workup: Dilute with DCM (20 mL). Wash sequentially with:
o 1M HCI (2 x 10 mL) — Critical to remove unreacted amine and pyridine/TEA.[1]

o Saturated NaHCO
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(1 x 10 mL) — Neutralizes residual acid.[1]

o Brine (1 x 10 mL).

 Purification: Dry the organic layer over anhydrous MgSO

, filter, and concentrate in vacuo. Purify via flash column chromatography if necessary (often
high purity is achieved after workup).[1]

Protocol B: Handling Hydrolysis (Troubleshooting)

If the LC-MS shows a mass corresponding to the sulfonic acid [M-CI+OH], the starting material
has hydrolyzed.[1]

e Cause: Wet solvents or old reagents.[1]
o Remediation: Ensure DCM is distilled over CaH

or passed through an activated alumina column.[1] Store the sulfonyl chloride under Argon at
4°C.

Safety & Handling (E-E-A-T)

Hazard Classification:

o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).[1]
o Specific Target Organ Toxicity: Respiratory irritation (Lachrymator).[1]

Storage & Stability:

o Moisture Sensitivity: High.[1] Store in a tightly sealed container under an inert atmosphere
(Nitrogen or Argon).

o Temperature: Refrigerate (2—8°C) for long-term storage to prevent thermal decomposition
and HCI evolution.

e Incompatibility: Strong oxidizers, water, alcohols, strong bases.[1]
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Disposal: Quench excess sulfonyl chloride by slowly adding it to a stirred solution of 10%
NaOH or saturated sodium bicarbonate.[1] Do not add water directly to the neat chemical.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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